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Abstract
W-5 hydrochloride, with the CAS number 61714-25-8, is a cell-permeable and reversible

calmodulin (CaM) antagonist. Its chemical name is N-(6-aminohexyl)-1-

naphthalenesulfonamide hydrochloride. This compound serves as a crucial tool in cell signaling

research, primarily by inhibiting the activity of calmodulin-dependent enzymes. It is structurally

related to the more potent calmodulin antagonist, W-7, and is often employed as a negative

control to elucidate the specific effects of calmodulin inhibition in various cellular processes.

This technical guide provides a comprehensive overview of W-5 hydrochloride, including its

biochemical properties, mechanism of action, detailed experimental protocols for its use, and a

summary of key quantitative data.

Core Properties and Mechanism of Action
W-5 hydrochloride functions as a competitive antagonist of calmodulin. Calmodulin is a

ubiquitous, calcium-binding protein that acts as a key intracellular calcium sensor, modulating

the activity of a wide array of downstream effector proteins in response to changes in

intracellular calcium concentration ([Ca²⁺]i).

The primary mechanism of action of W-5 hydrochloride involves its binding to the hydrophobic

domains of calmodulin that are exposed upon calcium binding. This interaction prevents

calmodulin from binding to and activating its target enzymes, thereby inhibiting their function.
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Quantitative Data
The following tables summarize the key quantitative data for W-5 hydrochloride, providing a

clear comparison of its inhibitory activities.

Table 1: Inhibitory Potency of W-5 Hydrochloride

Target Enzyme IC₅₀ Value Reference(s)

Myosin Light Chain Kinase

(MLCK)
230 µM [1]

Ca²⁺-Calmodulin-Dependent

Phosphodiesterase
240 µM [1][2][3]

Table 2: Chemical and Physical Properties

Property Value Reference(s)

CAS Number 61714-25-8 [1][2]

Molecular Formula C₁₆H₂₂N₂O₂S · HCl

Molecular Weight 342.88 g/mol

Appearance Crystalline solid

Solubility
Soluble in DMSO (50mM) and

water (10mM)
[4]

Signaling Pathways
W-5 hydrochloride's antagonism of calmodulin disrupts multiple signaling pathways. Below

are diagrams illustrating its points of intervention in two major calmodulin-regulated pathways.

Inhibition of the Myosin Light Chain Kinase (MLCK)
Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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